Cas no 83968-72-3 (2,7-Naphthalenedisulfonicacid,4,4'-[(4,6-dihydroxy-1,3-phenylene)bis(azo)]bis[5-hydroxy-6-[(4-nitrophenyl)azo]-,tetrasodium salt (9CI))

• Product Name: 2,7-Naphthalenedisulfonicacid,4,4'-[(4,6-dihydroxy-1,3-phenylene)bis(azo)]bis[5-hydroxy-6-[(4-nitrophenyl)azo]-,tetrasodium salt (9CI)
• CAS No: 83968-72-3
• MF: C₃₈H₂₀N₁₀Na₄O₂₀S₄
• MW: 1156.83948612213
• CID: 723000
• PubChem ID: 46829486
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid,4,4'-[(4,6-dihydroxy-1,3-phenylene)bis(azo)]bis[5-hydroxy-6-[(4-nitrophenyl)azo]-,tetrasodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,4,4'-[(4,6-dihydroxy-1,3-phenylene)bis(azo)]bis[5-hydroxy-6-[(4-nitrophenyl)azo]-,tetrasodium salt (9CI)
• tetrasodium 4,4'-[(4,6-dihydroxy-1,3-phenylene)bis(azo)]bis[5-hydroxy-6-[(4-nitrophenyl)azo]naphthalene-2,7-disulphonate]
• NS00061238
• EINECS 281-553-7
• Tetrasodium 4,4'-((4,6-dihydroxy-1,3-phenylene)bis(azo))bis(5-hydroxy-6-((4-nitrophenyl)azo)naphthalene-2,7-disulphonate)
• 83968-72-3

• Inchi： 1S/C38H24N10O20S4.4Na/c49-29-16-30(50)26(42-44-28-14-24(70(60,61)62)10-18-12-32(72(66,67)68)36(38(52)34(18)28)46-40-20-3-7-22(8-4-20)48(55)56)15-25(29)41-43-27-13-23(69(57,58)59)9-17-11-31(71(63,64)65)35(37(51)33(17)27)45-39-19-1-5-21(6-2-19)47(53)54;;;;/h1-16,49-52H,(H,57,58,59)(H,60,61,62)(H,63,64,65)(H,66,67,68);;;;/q;4*+1/p-4/b43-41+,44-42+,45-39+,46-40+;;;;
• InChI Key： CXWDTRDOHZVEBU-KYWKCFNSSA-J
• SMILES： S(C1=C(C(=C2C(=CC(=CC2=C1)S(=O)(=O)[O-])/N=N/C1C(=CC(=C(C=1)/N=N/C1=CC(=CC2=CC(=C(C(=C21)O)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])O)O)O)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1155.933
• Monoisotopic Mass: 1155.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 76
• Rotatable Bond Count: 8
• Complexity: 2310
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 534A^2